Cas no 158846-22-1 (Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]-)

• Product Name: Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]-
• CAS No: 158846-22-1
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• CID: 226120
• Update Time: 2024-01-26

Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]-
• IPO 3006
• Phenol, 4-[(1,3-benzodioxol-5-ylimino)methyl]-

• Inchi： 1S/C14H11NO3/c16-12-4-1-10(2-5-12)8-15-11-3-6-13-14(7-11)18-9-17-13/h1-8,16H,9H2
• InChI Key： SWDZHKKFSTUQMQ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C=NC2=CC=C3OCOC3=C2)C=C1

Computed Properties

• Exact Mass: 241.07393

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 451.8±45.0 °C(Predicted)
• PSA: 51.05
• pka: 8.88±0.30(Predicted)